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Compound of Interest

Compound Name: 6-Aminonicotinohydrazide

CAS No.: 42596-56-5

Cat. No.: B1302996

Get Quote

Abstract: This technical guide provides a comprehensive overview of 6-
Aminonicotinohydrazide, a pyridine derivative with significant potential in medicinal chemistry

and drug development. The document delineates the compound's chemical identity, including

its IUPAC name and structural properties. It further explores its synthesis, potential

mechanisms of action, and applications. Detailed experimental protocols and visual diagrams

are provided to support researchers, scientists, and drug development professionals in their

understanding and utilization of this compound.

Introduction and Chemical Identity
The field of medicinal chemistry is in constant pursuit of novel molecular entities that can serve

as scaffolds for the development of new therapeutic agents. Pyridine derivatives, in particular,

are a well-established class of heterocyclic compounds with a broad spectrum of biological

activities. This guide focuses on a specific, yet intriguing, member of this family: 6-
Aminonicotinohydrazide.

While the name "6-Aminonicotinohydrazide" is used, it is crucial to establish its precise

chemical identity through the standardized nomenclature of the International Union of Pure and
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Applied Chemistry (IUPAC). The core structure is a nicotinic acid (pyridine-3-carboxylic acid)

backbone, substituted with an amino group at the 6-position and a hydrazide functional group

at the 3-position.

IUPAC Name and Synonyms
The correct IUPAC name for the compound is 6-aminopyridine-3-carbohydrazide.

This nomenclature is derived from its parent molecule, nicotinic acid, which is pyridine-3-

carboxylic acid. The addition of a hydrazide group (-CONHNH2) at the 3-position and an amino

group (-NH2) at the 6-position of the pyridine ring leads to the systematic name.

Common synonyms and related compounds include:

6-Amino-3-pyridinecarboxylic acid hydrazide

6-Aminonicotinic acid hydrazide

It is important to distinguish this compound from similar structures such as 6-aminonicotinic

acid[1] and 6-aminonicotinamide[2], which possess a carboxylic acid and an amide group,

respectively, instead of a hydrazide.

Chemical Structure and Properties
The molecular structure of 6-Aminonicotinohydrazide is fundamental to its chemical behavior

and biological activity.

Property Value Source

Molecular Formula C6H8N4O Calculated

Molecular Weight 152.15 g/mol Calculated

CAS Number 42596-56-5 [3]

The presence of the pyridine ring, amino group, and hydrazide moiety imparts specific

characteristics to the molecule. The amino group is a key hydrogen bond donor and can be

protonated, influencing solubility and receptor interactions. The hydrazide group is a versatile
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functional group known for its ability to form stable complexes with metal ions and to participate

in various chemical reactions, including the formation of hydrazones.

Synthesis and Characterization
The synthesis of 6-Aminonicotinohydrazide typically starts from a more readily available

precursor, such as 6-aminonicotinic acid or its ester derivative. A common synthetic strategy

involves the conversion of the carboxylic acid or ester to the corresponding hydrazide.

Synthetic Workflow
A plausible synthetic route is outlined below. This multi-step process leverages standard

organic chemistry transformations.
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Step 1: Esterification

Step 2: Hydrazinolysis

6-Aminonicotinic Acid Ethyl 6-Aminonicotinate

 EtOH, H+

6-Aminonicotinohydrazide

 Reflux

Hydrazine Hydrate (N2H4·H2O)

Hypothesized Biological Targets

Downstream Cellular Effects

6-Aminonicotinohydrazide

Enzyme Inhibition
(e.g., Kinases, Hydrolases)

Receptor Modulation
(e.g., GPCRs, Ion Channels) Metal Ion Chelation

Signaling Pathway Disruption

Altered Physiological Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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1. 6-Aminonicotinic acid | C6H6N2O2 | CID 18496 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Aminonicotinamide | C6H7N3O | CID 9500 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 6-AMINONICOTINOHYDRAZIDE | 42596-56-5 [amp.chemicalbook.com]
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Aminonicotinohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302996/docs#an-in-depth-technical-guide-to-6-
aminonicotinohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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